Cas no 129849-05-4 (1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester)
129849-05-4 structure
Product Name:1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester
CAS No:129849-05-4
MF:C9H7F3O4S
MW:268.209692239761
CID:1225163
PubChem ID:11288625
Update Time:2025-04-20
1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 2-acetylphenyl ester
- 2-Acetylphenyl trifluoromethanesulfonate
- 129849-05-4
- AKOS040767480
- BS-52852
- F71639
- 2-Acetylphenyltrifluoromethanesulfonate
- (2-acetylphenyl) trifluoromethanesulfonate
- NMANWNFIUPECMF-UHFFFAOYSA-N
- 1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester
-
- Inchi: 1S/C9H7F3O4S/c1-6(13)7-4-2-3-5-8(7)16-17(14,15)9(10,11)12/h2-5H,1H3
- InChI Key: NMANWNFIUPECMF-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(C)=O
Computed Properties
- Exact Mass: 268.00171436g/mol
- Monoisotopic Mass: 268.00171436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 314.4±42.0 °C at 760 mmHg
- Flash Point: 144.0±27.9 °C
- Solubility: All Organic Solvents
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer
1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T897558-5g |
1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester |
129849-05-4 | 5g |
$64.00 | 2023-05-17 | ||
| TRC | T897558-10g |
1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester |
129849-05-4 | 10g |
$87.00 | 2023-05-17 | ||
| TRC | T897558-25g |
1,\u200b1,\u200b1-\u200bTrifluoro-\u200bmethanesulfonic Acid 2-\u200bAcetylphenyl Ester |
129849-05-4 | 25g |
$ 110.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1243151-5g |
2-Acetylphenyl trifluoromethanesulfonate |
129849-05-4 | 97% | 5g |
$105 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1243151-25g |
2-Acetylphenyl trifluoromethanesulfonate |
129849-05-4 | 97% | 25g |
$320 | 2023-09-02 | |
| TRC | T897558-25000mg |
1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester |
129849-05-4 | 25g |
$138.00 | 2023-05-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597878-100mg |
2-Acetylphenyl trifluoromethanesulfonate |
129849-05-4 | 97% | 100mg |
¥49.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597878-250mg |
2-Acetylphenyl trifluoromethanesulfonate |
129849-05-4 | 98% | 250mg |
¥81 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597878-1g |
2-Acetylphenyl trifluoromethanesulfonate |
129849-05-4 | 97% | 1g |
¥107.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597878-5g |
2-Acetylphenyl trifluoromethanesulfonate |
129849-05-4 | 97% | 5g |
¥518.00 | 2024-08-09 |
1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
129849-05-4 (1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester) Related Products
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